Cas no 61837-45-4 (1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl-)

• Product Name: 1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl-
• CAS No: 61837-45-4
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• CID: 464988
• PubChem ID: 21491048
• Update Time: 2025-04-19

1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-octanoic acid, 2-butyl-5-formyl-
• 8-(2-butyl-5-formylpyrrol-1-yl)octanoic acid
• SCHEMBL11871807
• 8-(2-Butyl-5-formyl-1H-pyrrol-1-yl)octanoic acid
• DTXSID60614783
• 61837-45-4

• Inchi： 1S/C17H27NO3/c1-2-3-9-15-11-12-16(14-19)18(15)13-8-6-4-5-7-10-17(20)21/h11-12,14H,2-10,13H2,1H3,(H,20,21)
• InChI Key： XCOHBIOUUWNJKW-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(CCCC)N1CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 293.19921
• Monoisotopic Mass: 293.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.3